Cas no 2229185-73-1 (3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol
• CAS No: 2229185-73-1
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6396468
• PubChem ID: 165635581
• Update Time: 2025-06-08

3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol
• EN300-1999426
• 2229185-73-1

• Inchi： 1S/C8H17NO3/c1-11-7(12-2)8(5-9)3-6(10)4-8/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： PWLPLELETHOUKT-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C(OC)OC)C1

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol

Comprehensive Overview of 3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol (CAS No. 2229185-73-1)

The compound 3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol (CAS No. 2229185-73-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic synthesis research. This cyclobutane derivative features a unique combination of functional groups, including an aminomethyl moiety and a dimethoxymethyl group, which contribute to its versatility in drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its rigid cyclobutane core and multifunctional design.

In recent years, the demand for cyclobutane-based compounds like 3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol has surged due to their role in developing small-molecule therapeutics and peptidomimetics. The compound’s structural rigidity makes it an ideal candidate for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Its dimethoxymethyl group also offers stability under physiological conditions, a critical factor for drug bioavailability—a frequently searched term in medicinal chemistry forums.

From a synthetic chemistry perspective, CAS No. 2229185-73-1 is often explored for its reactivity in click chemistry and cross-coupling reactions, which align with the growing trend of green chemistry and atom-efficient synthesis. Laboratories focusing on high-throughput screening (HTS) have identified this compound as a valuable scaffold for generating diverse chemical libraries. Its aminomethyl functionality allows for easy derivatization, addressing the need for structure-activity relationship (SAR) studies—a common query among computational chemists.

The compound’s applications extend to polymer science, where its cyclobutane ring contributes to thermal stability in advanced materials. With increasing interest in sustainable polymers, researchers are investigating its incorporation into biodegradable plastics—a trending topic in environmental science. Additionally, its dimethoxymethyl group can serve as a protecting group in multistep syntheses, a technique widely discussed in organic chemistry tutorials.

Analytical characterization of 3-(aminomethyl)-3-(dimethoxymethyl)cyclobutan-1-ol typically involves NMR spectroscopy and mass spectrometry, techniques frequently searched by quality control professionals. The compound’s purity is crucial for preclinical studies, another high-traffic keyword in pharmaceutical databases. Recent patents highlight its utility in prodrug design, leveraging its hydroxyl group for esterification—an area gaining traction in drug delivery innovations.

In summary, CAS No. 2229185-73-1 represents a convergence of synthetic utility and biomedical potential. Its multifaceted chemistry addresses pressing needs in drug discovery, material science, and catalysis, making it a compound of enduring relevance. As industries prioritize molecular diversity and efficient synthesis, this cyclobutane derivative is poised to remain a focal point of interdisciplinary research.